Cas no 610319-10-3 (Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride)

• Product Name: Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride
• CAS No: 610319-10-3
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• MDL: MFCD31618880
• CID: 4064954
• PubChem ID: 68864931
• Update Time: 2025-06-13

Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride
• [3-(3-Aminopropoxy)-phenyl]-acetic acid methyl ester hydrochloride
• Methyl 2-[3-(3-aminopropoxy)phenyl]acetate hydrochloride
• methyl 2-[3-(3-aminopropoxy)phenyl]acetate;hydrochloride
• 610319-10-3
• A1-11585
• [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride
• OENCQXBKAJNQIY-UHFFFAOYSA-N
• SCHEMBL3984583

• MDL： MFCD31618880
• Inchi： 1S/C12H17NO3.ClH/c1-15-12(14)9-10-4-2-5-11(8-10)16-7-3-6-13;/h2,4-5,8H,3,6-7,9,13H2,1H3;1H
• InChI Key： OENCQXBKAJNQIY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OCCCN)C=1)C(=O)OC.Cl

Computed Properties

• Exact Mass: 259.0975211Da
• Monoisotopic Mass: 259.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride

Research Briefing on Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride (CAS: 610319-10-3)

Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride (CAS: 610319-10-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The presence of both an amino and ester functional group in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and characterization of Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride, with particular emphasis on its physicochemical properties and reactivity. Studies have demonstrated that this compound exhibits favorable solubility and stability under physiological conditions, which are critical attributes for its potential use in pharmaceutical formulations. Furthermore, its ability to act as a precursor in the synthesis of pharmacologically active compounds has been explored, highlighting its role in the development of new therapeutic agents.

One of the key areas of investigation has been the compound's potential as a building block for the design of novel drug candidates. Researchers have utilized Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride in the synthesis of derivatives with enhanced biological activity. For instance, modifications at the amino and ester groups have led to the development of compounds with improved binding affinity to specific biological targets, such as enzymes and receptors involved in disease pathways. These findings underscore the compound's utility in medicinal chemistry and drug discovery.

In addition to its synthetic applications, recent studies have also explored the biological activities of Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride and its derivatives. Preliminary in vitro and in vivo assays have indicated that certain derivatives exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial effects. These results suggest that further investigation into the therapeutic potential of this compound and its analogs is warranted, with the aim of identifying new candidates for clinical development.

The safety and toxicological profile of Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride have also been subjects of recent research. Studies have assessed its acute and subchronic toxicity in animal models, providing valuable data on its safety margins and potential side effects. These findings are crucial for evaluating the compound's suitability for further development and eventual use in human therapeutics. Overall, the current body of research highlights the compound's versatility and potential in the pharmaceutical industry, paving the way for future studies and applications.

In conclusion, Benzeneacetic acid, 3-(3-aminopropoxy)-, methyl ester, hydrochloride (CAS: 610319-10-3) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities and synthetic utility, make it a valuable candidate for further exploration. Ongoing and future research will likely uncover additional applications and therapeutic benefits, solidifying its role in the development of new drugs and treatments.